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Compound of Interest

2,2,2-Trifluoro-1-(4-
Compound Name:
trifluoromethylphenyl)ethylamine

Cat. No.: B127222

In-Depth Technical Guide: 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine, a fluorinated organic compound of interest in chemical
and pharmaceutical research. This document details its commercial availability,
physicochemical properties, and general synthetic strategies. Due to the limited publicly
available data, this guide also highlights the current gaps in knowledge regarding detailed
experimental protocols for its synthesis and its specific biological activities and mechanisms of
action. This guide is intended to serve as a foundational resource for researchers and
professionals working with this and related fluorinated compounds.

Commercial Availability

2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine and its hydrochloride salt are
commercially available from a variety of chemical suppliers. These compounds are typically
offered in research quantities. The table below summarizes information from several suppliers.
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. Molecular .
Supplier Product Name CAS Number Purity/Notes
Formula
(R)-2,2,2-
Echemi Trifluoro-1-(4-
(HANGZHOU trifluoromethyl- N Bulk Drug
1260618-04-9 Not specified )
LEAP CHEM phenyl)- Intermediates[1]
CO., LTD.) ethylamine
hydrochloride

Fisher Scientific

(eMolecules)

2,2,2-Trifluoro-1-
(4-
trifluoromethyl-
phenyl)-
ethylamine

hydrochloride

1220039-72-4

Not specified

Available in 5g
guantities[2]

2,2,2-Trifluoro-1-

For Research

Use Only. Lot-
Santa Cruz (4- -~
) N specific data
Biotechnology, fluorophenyl)ethy  Not specified C8H7F4NeHCI ]
available on
Inc. lamine B
) Certificate of
hydrochloride )
Analysis.[3]
2,2,2-Trifluoro-1-
(4-
trifluoromethyl- Available for
BLD Pharm 1228879-03-5 C9HB8CIF6N _
phenyl)- online orders.[4]
ethylamine
hydrochloride
2-(4-
_ » >98.0%(GC)(T)
TCI AMERICA Trifluoromethylph Not specified

enyl)ethylamine

[5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2,2-Trifluoro-1-(4-

trifluoromethylphenyl)ethylamine and its related salts, as compiled from various sources.
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Property Value Source
Molecular Formula C9H7F6N ChemWhat
Molecular Weight 243.15 g/mol BLDpharm
CAS Number 158388-49-9 ChemWhat
Colorless to Light yellow to
Light orange clear liquid (for 2-
Appearance (4- TCI AMERICA[5]
Trifluoromethylphenyl)ethylami
ne)
>98.0%(GC)(T) (for 2-(4-
Purity Trifluoromethylphenyl)ethylami  TCI AMERICA[5]

ne)

Note: A detailed Certificate of Analysis with a comprehensive impurity profile for 2,2,2-
Trifluoro-1-(4-trifluoromethylphenyl)ethylamine was not publicly available at the time of this

report.

Synthesis and Experimental Protocols

A specific, detailed, step-by-step experimental protocol for the synthesis of 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine is not readily available in the peer-reviewed scientific
literature. However, general synthetic strategies for structurally similar a-trifluoromethylamines

can provide a basis for a potential synthetic route.

A plausible approach involves the nucleophilic trifluoromethylation of an appropriate imine

precursor. This general strategy is outlined in the workflow diagram below.
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Starting Materials
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Caption: General synthetic workflow for 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine.

General Experimental Considerations (Hypothetical):

¢ Imine Formation: 4-(Trifluoromethyl)benzaldehyde would be reacted with a suitable amine
source, such as ammonia or a primary amine, in an appropriate solvent. This reaction is
typically a condensation reaction, often requiring dehydrating conditions or removal of water
to drive the equilibrium towards the imine product.

» Nucleophilic Trifluoromethylation: The resulting imine would then be subjected to nucleophilic
trifluoromethylation. A common reagent for this transformation is the Ruppert-Prakash
reagent (TMSCF3), often used in the presence of a fluoride source or other activators. This
step introduces the trifluoromethyl group to the carbon of the C=N double bond.

o Work-up and Purification: Following the reaction, a standard aqueous work-up would be
performed to quench the reaction and remove any inorganic byproducts. The crude product
would then be purified using techniques such as column chromatography or distillation to
yield the desired 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine.

Disclaimer: This is a generalized protocol based on the synthesis of similar compounds. The
actual reaction conditions, including solvents, temperatures, reaction times, and purification
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methods, would need to be optimized for this specific substrate.

Biological Activity and Signaling Pathways

As of the date of this publication, there is no publicly available scientific literature detailing the
specific biological activity, mechanism of action, or associated signaling pathways for 2,2,2-
Trifluoro-1-(4-trifluoromethylphenyl)ethylamine.

The introduction of trifluoromethyl groups into organic molecules is a common strategy in
medicinal chemistry to enhance properties such as metabolic stability, lipophilicity, and binding
affinity to biological targets. Therefore, it is plausible that this compound could be investigated
for various biological activities. However, without experimental data, any discussion of its
potential pharmacological effects would be purely speculative.

Research on structurally related trifluoroethylamines has explored their potential as
intermediates in the synthesis of pharmaceuticals, including agents targeting neurological
disorders. For instance, some trifluoroethylamine derivatives have been investigated for their
role in modulating neurotransmitter systems. However, it is crucial to note that small structural
changes can lead to significant differences in biological activity, and therefore, the properties of
related compounds cannot be directly extrapolated to 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine.

Due to the lack of information on its biological targets and mechanism of action, no signaling
pathway diagram can be provided at this time.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine was not available. However, based on the SDS for the
structurally similar compound 2-(4-Trifluoromethylphenyl)ethylamine, the following general
safety precautions should be considered. This information is for guidance only and a
comprehensive, compound-specific risk assessment should be conducted before handling.

e Hazard Statements (based on related compounds): May cause severe skin burns and eye
damage. May cause respiratory irritation.

 Precautionary Measures:
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[e]

Handle in a well-ventilated area, preferably in a chemical fume hood.

(¢]

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

o

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.

[e]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions

2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine is a commercially available fluorinated
compound with potential for use in research and development. While its basic physicochemical
properties are documented, there is a notable absence of detailed public information regarding
its specific synthesis protocols and biological activity.

Future research efforts could focus on:

e The development and publication of a detailed and optimized synthetic protocol.

e The investigation of its biological activities through in vitro and in vivo screening assays.

» Elucidation of its mechanism of action and identification of any relevant signaling pathways.

This technical guide serves as a starting point for researchers interested in this molecule,
providing the currently available information while highlighting the areas where further
investigation is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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